Cas no 1042153-25-2 (Ethyl 3,3-difluorocyclopentanecarboxylate)

• Product Name: Ethyl 3,3-difluorocyclopentanecarboxylate
• CAS No: 1042153-25-2
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 2862167
• PubChem ID: 58024202
• Update Time: 2024-11-06

Ethyl 3,3-difluorocyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,3-difluorocyclopentanecarboxylate
• ethyl 3,3-difluoro-cyclopentanecarboxylate
• ethyl 3,3-difluorocyclopentane carboxylate
• AKOS025213070
• 1042153-25-2
• ethyl3,3-difluorocyclopentanecarboxylate
• ethyl 3,3-difluorocyclopentane-1-carboxylate
• SCHEMBL2669559
• G79892
• Ethyl 3,3-difluorocyclopentanecarboxylate

• Inchi： 1S/C8H12F2O2/c1-2-12-7(11)6-3-4-8(9,10)5-6/h6H,2-5H2,1H3
• InChI Key： UBCFCWDYEZCDJR-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)OCC)C1)F

Computed Properties

• Exact Mass: 178.08053595g/mol
• Monoisotopic Mass: 178.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3